Cas no 632-20-2 (D-Threonine)

D-Threonine Properties

Names and Identifiers

• (2R,3S)-2-Amino-3-hydroxybutanoic acid
• (2R,3S)-2-AMINO-3-HYDROXYBUTYRIC ACID
• D-2-AMINO-3-HYDROXYBUTANOIC ACID
• D-2-AMINO-3-HYDROXYBUTYRIC ACID
• D-A-AMINO-B-HYDROXYBUTYRIC ACID
• D-ALPHA-AMINO-BETA-HYDROXYBUTYRIC ACID
• D-(+)-THREONINE
• D-THREONINE, ALLO-FREE
• H-D-THR-OH
• (r)-threonine
• d-threonin
• D-α-Amino-β-hydroxybutyric acid
• D-THREONINE, FREE OF ALLOTHREONINE
• D-THREONINE extrapure
• (2R,3S)-(+)-Threonine, (2R,3S)-2-Amino-3-hydroxybutyric acid, D-α-Amino-β-hydroxybutyric acid
• (2R,3S)-2-Amino-3-hydroxybutyric acid, D-α-Amino-β-hydroxybutyric acid
• D-Theronine
• D(+)-Threonine
• DL-THREONINE
• D-Threonine
• (2R,3S)-(+)-Threonine
• D-β-Hydroxy-2-aMinobutyric acid
• Threonine,D
• Threonine, D-
• AYFVYJQAPQTCCC-STHAYSLISA-N
• D-thr
• DTH
• DL-2-Amino-3-hydroxybutyric acid
• PubChem20724
• PubChem13029
• KSC352S5H
• 80-68-2
• D-Threonine (H-D-Thr-OH)
• HY-W012874
• NSC-46702
• (+/-)-2-Amino-3-hydroxybutyric acid
• D57BF915-CA9E-4A6F-874D-0574B46391E4
• SCHEMBL92731
• DL-Threonine (Allo-Free)
• BRN 1721643
• D-Threonine, >=98% (TLC)
• A20670
• 6028-28-0
• SG6FYY47DD
• (2R,3S)-2-amino-3-hydroxybutanoicacid
• NSC 46702
• D-Threonine, Vetec(TM) reagent grade, >=98%
• AKOS015840144
• CHEMBL1232386
• CS-W013590
• MFCD00063722
• AC-24067
• DS-16710
• T0228
• EN300-196503
• Q44073885
• 144-98-9
• 4-04-00-03171 (Beilstein Handbook Reference)
• UNII-SG6FYY47DD
• 2-Amino-3-hydroxy-butyric acid
• DL-Threonine hydrate (2:1)
• Allo-DL-threonine
• Z1203577993
• EINECS 211-171-8
• MFCD00064269
• 632-20-2
• ZH0031
• CHEBI:16398
• C00820
• DTXSID70859087
• DL-Threonine, >=95% (titration)
• AM82240
• (2R,3S)-2-Amino-3-hydroxybutyric acid;d-(+)-threonine
• DL-Threonine, BioReagent, suitable for cell culture, suitable for insect cell culture
• H-DL-Thr-OH
• (2R,3S)-2-Amino-3-hydroxybutanoic Acid; (2R,3S)-3-Hydroxy-2-aminobutanoic Acid; (R)-Threonine; NSC 46702
• +Expand

• MDL： MFCD00064269
• InChIKey： AYFVYJQAPQTCCC-STHAYSLISA-N
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m0/s1
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721643

Computed Properties

• Exact Mass: 119.058243g/mol
• Surface Charge: 0
• XLogP3: -2.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 119.058243g/mol
• Monoisotopic Mass: 119.058243g/mol
• Topological Polar Surface Area: 83.6Ų
• Heavy Atom Count: 8
• Complexity: 93.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.52060
• PSA: 83.55000
• Merck: 9380
• Refractive Index: 28 ° (C=3, H2O)
• Water Partition Coefficient: dissolution
• Boiling Point: 345.8℃ at 760 mmHg
• Melting Point: 274 ºC
• Flash Point: 162.9℃
• Solubility: H2O: soluble
• Color/Form: White powder.
• Solubility: Soluble in water.
• Specific Rotation: 28 º (c=6, water)
• Density: 1.3126 (rough estimate)

D-Threonine Security Information

• RTECS：XO8580000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store in cold storage.
• Risk Phrases： 36/37/38

D-Threonine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters